Cas no 7291-05-6 (diphenyl-3,3',4,4',5,5'-d6)
diphenyl-3,3',4,4',5,5'-d6 structure
Product Name:diphenyl-3,3',4,4',5,5'-d6
CAS No:7291-05-6
MF:C12H10
MW:160.244773387909
CID:977635
PubChem ID:90476332
Update Time:2025-04-19
diphenyl-3,3',4,4',5,5'-d6 Chemical and Physical Properties
Names and Identifiers
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- diphenyl-3,3',4,4',5,5'-d6
- AC1Q26PB; 3,3',4,4',5,5'-Hexadeutero-biphenyl; AR-1E8381; 1,1'-Biphenyl, 3,3',4,4',5,5'-hexabromo-; CTK5B0890; 3,3',4,4',5,5'-Hexabromobiphenyl; 3,3',4,4',5,5'-Hexabromo-1,1'-biphenyl; 60044-26-0; AC1L2XRB; 3,3',4,4',5,5'-hexabromobiphenyl; 3,4,5,3',4',5'-hexabromo-biphenyl; 3,4,5,3',4',5'-Hexabrom-biphenyl; 3,4,5,3',4',5'-hexadeuterio-biphenyl; 3,3',4,4',5,5'-Hexabromodiphenyl; Biphenyl-3,4,5,3',4',5'-d(6); CCRIS 5774;
- 7291-05-6
-
- Inchi: 1S/C12H10/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1-10H/i1D,2D,3D,4D,5D,6D
- InChI Key: ZUOUZKKEUPVFJK-MZWXYZOWSA-N
- SMILES: C1(C=C([2H])C([2H])=C([2H])C=1)C1C=C([2H])C([2H])=C([2H])C=1
Computed Properties
- Exact Mass: 160.115910795g/mol
- Monoisotopic Mass: 160.115910795g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 0Ų
diphenyl-3,3',4,4',5,5'-d6 Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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